Cas no 1934706-52-1 (2-Bromo-5-chloro-3-methoxypyrazine)
2-Bromo-5-chloro-3-methoxypyrazine is a halogenated methoxypyrazine derivative with significant utility in pharmaceutical and agrochemical synthesis. Its structured pyrazine core, functionalized with bromo, chloro, and methoxy substituents, offers versatile reactivity for cross-coupling reactions, nucleophilic substitutions, and other transformations. The compound’s distinct substitution pattern enhances selectivity in heterocyclic chemistry, making it valuable for constructing complex molecular frameworks. High purity and stability under standard conditions ensure reliable performance in research and industrial applications. Its role as a key intermediate in drug discovery and specialty chemical production underscores its importance in synthetic organic chemistry.
1934706-52-1 structure
Product Name:2-Bromo-5-chloro-3-methoxypyrazine
CAS No:1934706-52-1
MF:C5H4BrClN2O
MW:223.4551
CID:4671329
PubChem ID:92133285
Update Time:2025-05-28
2-Bromo-5-chloro-3-methoxypyrazine Chemical and Physical Properties
Names and Identifiers
-
- 2-Bromo-5-chloro-3-methoxypyrazine
- FCH4344822
- AX8270194
- BS-46961
- F77211
- 1934706-52-1
- MFCD29760898
- 2-Bromo-5-chloro-3-methoxy-pyrazine
- SY343042
-
- Inchi: 1S/C5H4BrClN2O/c1-10-5-4(6)8-2-3(7)9-5/h2H,1H3
- InChI Key: SSQZQVIQLAOUQD-UHFFFAOYSA-N
- SMILES: BrC1C(=NC(=C([H])N=1)Cl)OC([H])([H])[H]
Computed Properties
- Exact Mass: 221.91955g/mol
- Monoisotopic Mass: 221.91955g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 10
- Rotatable Bond Count: 1
- Complexity: 116
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.1
- Topological Polar Surface Area: 35
2-Bromo-5-chloro-3-methoxypyrazine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A099002721-5g |
2-Bromo-5-chloro-3-methoxypyrazine |
1934706-52-1 | 95% | 5g |
$2556.72 | 2023-09-02 | |
| Alichem | A099002721-10g |
2-Bromo-5-chloro-3-methoxypyrazine |
1934706-52-1 | 95% | 10g |
$3283.00 | 2023-09-02 | |
| Alichem | A099002721-25g |
2-Bromo-5-chloro-3-methoxypyrazine |
1934706-52-1 | 95% | 25g |
$5413.60 | 2023-09-02 | |
| eNovation Chemicals LLC | Y1227295-5g |
2-Bromo-5-chloro-3-methoxypyrazine |
1934706-52-1 | 95% | 5g |
$2000 | 2024-06-03 | |
| Ambeed | A832962-100mg |
2-Bromo-5-chloro-3-methoxypyrazine |
1934706-52-1 | 97% | 100mg |
$90.0 | 2025-02-21 | |
| Ambeed | A832962-250mg |
2-Bromo-5-chloro-3-methoxypyrazine |
1934706-52-1 | 97% | 250mg |
$151.0 | 2025-02-21 | |
| Ambeed | A832962-1g |
2-Bromo-5-chloro-3-methoxypyrazine |
1934706-52-1 | 97% | 1g |
$406.0 | 2025-02-21 | |
| Aaron | AR01FRRB-100mg |
2-Bromo-5-chloro-3-methoxy-pyrazine |
1934706-52-1 | 97% | 100mg |
$94.00 | 2025-02-12 | |
| Aaron | AR01FRRB-250mg |
2-Bromo-5-chloro-3-methoxy-pyrazine |
1934706-52-1 | 97% | 250mg |
$161.00 | 2025-02-12 | |
| Aaron | AR01FRRB-1g |
2-Bromo-5-chloro-3-methoxy-pyrazine |
1934706-52-1 | 98% | 1g |
$407.00 | 2025-04-02 |
2-Bromo-5-chloro-3-methoxypyrazine Related Literature
-
Huiying Xu,Lu Zheng,Yu Zhou,Bang-Ce Ye Analyst, 2021,146, 5542-5549
-
Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
-
Chengbin Yang,Hing Lun Tsang,Pui Man Lau,Ken-Tye Yong,Ho Pui Ho,Siu Kai Kong Analyst, 2017,142, 3579-3587
-
Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
-
Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
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